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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanol

Cat. No.: B100318 Get Quote

An In-depth Technical Guide to 2,2-Dimethyl-3-
heptanol
This technical guide provides comprehensive information on the commercial availability,

physicochemical properties, spectroscopic data, and safety and handling of 2,2-Dimethyl-3-
heptanol for researchers, scientists, and drug development professionals.

Commercial Availability and Suppliers
2,2-Dimethyl-3-heptanol is available from several chemical suppliers. The primary suppliers

and their product designations are listed below. Researchers are advised to consult the

suppliers' websites for the most current information on availability and purity.

Supplier Product Name/Designation CAS Number

Sigma-Aldrich
2,2-DIMETHYL-3-HEPTANOL

AldrichCPR[1]
19549-70-3

Advanced Technology &

Industrial Co., Ltd.

2,2-DIMETHYL-3-

HEPTANOL[2]
19549-70-3

MP Biomedicals, Inc.
2,2-DIMETHYL-3-

HEPTANOL[2]
19549-70-3
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Physicochemical Properties
The key chemical and physical properties of 2,2-Dimethyl-3-heptanol are summarized in the

table below. These properties have been compiled from various chemical databases.[2][3]

Property Value Source

IUPAC Name 2,2-dimethylheptan-3-ol[3] PubChem

CAS Number 19549-70-3[2][3] PubChem, ChemicalBook

Molecular Formula C₉H₂₀O[2][3] PubChem, ChemicalBook

Molecular Weight 144.25 g/mol [2][3] PubChem, ChemicalBook

Synonyms 3-Heptanol, 2,2-dimethyl-[3] PubChem

Spectroscopic Data
Spectroscopic data is essential for the verification and characterization of 2,2-Dimethyl-3-
heptanol. The following table summarizes the available spectral information.

Spectrum Type Data Availability and Source

¹H NMR
Available from SpectraBase. Instrument: Varian

A-60.[3]

¹³C NMR
Available from SpectraBase. Source: MCB

Manufacturing Chemists.[3]

Mass Spectrometry (GC-MS)
Available from SpectraBase and NIST Mass

Spectrometry Data Center.[3][4]

Infrared (IR) Spectroscopy

FTIR Spectra (Capillary Cell: Neat) available

from SpectraBase. Source: Aldrich Chemical

Company, Inc.[3]

Experimental Protocols: Synthesis
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A specific, peer-reviewed synthesis protocol for 2,2-Dimethyl-3-heptanol is not readily

available in the initial search. However, a general and plausible synthetic route can be adapted

from the synthesis of structurally similar secondary alcohols, such as 4-methyl-3-heptanol, via a

Grignard reaction.[5][6]

Reaction Scheme:

Pivalaldehyde + n-Butylmagnesium bromide → 2,2-Dimethyl-3-heptanol

Materials and Equipment:

Pivalaldehyde (2,2-dimethylpropanal)

n-Butyl bromide

Magnesium turnings

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask with reflux condenser and dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of the Grignard Reagent: In a dry round-bottom flask equipped with a reflux

condenser and a dropping funnel, place magnesium turnings. Add a small amount of

anhydrous diethyl ether. A solution of n-butyl bromide in anhydrous diethyl ether is added
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dropwise from the dropping funnel to initiate the reaction. Once the reaction begins, the

remaining n-butyl bromide solution is added at a rate that maintains a gentle reflux. After the

addition is complete, the mixture is stirred until the magnesium is consumed.

Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath. A solution of

pivalaldehyde in anhydrous diethyl ether is added dropwise with stirring. After the addition is

complete, the reaction mixture is allowed to warm to room temperature and stirred for an

additional hour.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous ammonium

chloride solution. The resulting mixture is transferred to a separatory funnel. The organic

layer is separated, and the aqueous layer is extracted with diethyl ether. The combined

organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

Purification: The solvent is removed using a rotary evaporator. The crude product is then

purified by distillation under reduced pressure to yield 2,2-Dimethyl-3-heptanol.

Safety and Handling
2,2-Dimethyl-3-heptanol is a combustible liquid and can cause skin and serious eye irritation.

[7] Proper safety precautions must be taken when handling this chemical.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[8]

Hand Protection: Handle with chemical-impermeable gloves.[8]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[8]

Handling and Storage:

Handle in a well-ventilated place.[8]

Keep away from heat, sparks, open flames, and hot surfaces.[9]

Store in a dry, cool, and well-ventilated place with the container tightly closed.[8][9]
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First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[10]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water.[8][10]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[8]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[8][10]

Visualizations
The following diagrams illustrate logical workflows relevant to the use of 2,2-Dimethyl-3-
heptanol in a research setting.
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Sourcing and Preparation Experimental Phase
Data Analysis and Reporting

Identify Supplier
(e.g., Sigma-Aldrich) Procure Compound Quality Control

(Verify with NMR, MS) Prepare Stock Solution In Vitro Assay
(e.g., Cell-based screen)

In Vivo Model
(e.g., Animal study)

If promising

Data Acquisition Statistical Analysis Interpretation of Results Publication/Reporting

Starting Materials:
- Pivalaldehyde

- n-Butyl bromide
- Magnesium

1. Grignard Reagent Preparation
(n-Butylmagnesium bromide)

2. Reaction with Aldehyde

3. Aqueous Work-up
(Quench with NH4Cl)

4. Purification
(Distillation)

Final Product:
2,2-Dimethyl-3-heptanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability and suppliers of 2,2-Dimethyl-3-
heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100318#commercial-availability-and-suppliers-of-2-2-
dimethyl-3-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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